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Compound of Interest

Compound Name: Micromonosporamide A

Cat. No.: B15143813

These application notes provide a detailed overview of the total synthesis of
Micromonosporamide A, a novel acyldipeptide with glutamine-dependent antiproliferative
activity. The information is intended for researchers, scientists, and professionals in the field of
drug development and natural product synthesis.

Introduction

Micromonosporamide A is an acyldipeptide natural product isolated from the fermentation
broth of Micromonospora sp. MM609M-173N6.[1][2] Its total synthesis was crucial for the
unambiguous determination of its absolute stereochemistry.[3] The molecule's structure
contains a unique 4-amino-3-hydroxy-2-(3'-hydroxybutyl)-6-methylheptanoic acid (AHHMA)
residue, which presented a significant stereochemical challenge, possessing four
stereocenters.[3] The synthetic strategy focused on the stereoselective construction of this non-
standard amino acid residue and its subsequent coupling with a dipeptide fragment.

Retrosynthetic Analysis and Strategy

The total synthesis of Micromonosporamide A was approached through a convergent
strategy. The molecule was disconnected into two key fragments: the complex AHHMA side
chain and a dipeptide core. The stereocenters of the AHHMA fragment were installed using
stereoselective reactions, with commercially available chiral starting materials.

Overall Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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